Cas no 2138812-86-7 (5-(2-Bromoethenyl)-2-ethyl-1,3-thiazole)

• Product Name: 5-(2-Bromoethenyl)-2-ethyl-1,3-thiazole
• CAS No: 2138812-86-7
• MF: C₇H₈BrNS
• MW: 218.114119529724
• CID: 6499033
• PubChem ID: 165785154
• Update Time: 2025-07-17

5-(2-Bromoethenyl)-2-ethyl-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 5-(2-bromoethenyl)-2-ethyl-1,3-thiazole
• EN300-802353
• 2138812-86-7
• 5-(2-Bromoethenyl)-2-ethyl-1,3-thiazole

• Inchi： 1S/C7H8BrNS/c1-2-7-9-5-6(10-7)3-4-8/h3-5H,2H2,1H3/b4-3+
• InChI Key： COZPHBLPLCPGPL-ONEGZZNKSA-N
• SMILES： Br/C=C/C1=CN=C(CC)S1

Computed Properties

• Exact Mass: 216.95608g/mol
• Monoisotopic Mass: 216.95608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 41.1Ų

Additional information on 5-(2-Bromoethenyl)-2-ethyl-1,3-thiazole

Research Briefing on 5-(2-Bromoethenyl)-2-ethyl-1,3-thiazole (CAS: 2138812-86-7) in Chemical Biology and Pharmaceutical Applications

5-(2-Bromoethenyl)-2-ethyl-1,3-thiazole (CAS: 2138812-86-7) is a specialized thiazole derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, characterized by a bromoethenyl substituent at the 5-position and an ethyl group at the 2-position of the thiazole ring, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 5-(2-Bromoethenyl)-2-ethyl-1,3-thiazole as a key building block in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. The research demonstrated that derivatives of this compound exhibited significant inhibitory activity against mutant forms of EGFR, which are often implicated in non-small cell lung cancer (NSCLC). The bromoethenyl moiety was found to enhance covalent binding to the target protein, thereby improving potency and selectivity.

In addition to its applications in oncology, recent investigations have explored the antimicrobial properties of 5-(2-Bromoethenyl)-2-ethyl-1,3-thiazole derivatives. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that structural modifications of this compound led to the development of potent antibacterial agents against methicillin-resistant Staphylococcus aureus (MRSA). The thiazole core, combined with the reactive bromoethenyl group, facilitated interactions with bacterial enzymes involved in cell wall synthesis.

The synthetic accessibility of 5-(2-Bromoethenyl)-2-ethyl-1,3-thiazole has also been a focus of recent research. A novel one-pot synthesis method, published in Organic Letters (2023), optimized the yield and purity of this compound using palladium-catalyzed cross-coupling reactions. This advancement has streamlined its production for high-throughput screening in drug discovery programs.

Ongoing research is investigating the potential of 5-(2-Bromoethenyl)-2-ethyl-1,3-thiazole in targeted protein degradation strategies, such as PROTAC (Proteolysis Targeting Chimeras) technology. Preliminary data suggest that its structural features make it a promising candidate for designing E3 ligase recruiters, which could expand its applications in the treatment of protein-misfolding diseases.

In conclusion, 5-(2-Bromoethenyl)-2-ethyl-1,3-thiazole (CAS: 2138812-86-7) represents a multifaceted tool in modern drug discovery, with demonstrated applications in oncology, infectious diseases, and emerging therapeutic modalities. Its unique chemical properties continue to inspire innovative research across the chemical biology and pharmaceutical sectors.